![molecular formula C10H4Cl2N2O B3035058 4,8-Dichloro[1]benzofuro[3,2-d]pyrimidine CAS No. 294874-71-8](/img/structure/B3035058.png)
4,8-Dichloro[1]benzofuro[3,2-d]pyrimidine
Overview
Description
“4,8-Dichloro1benzofuro[3,2-d]pyrimidine” is a heterocyclic compound. It has a molecular formula of C10H4Cl2N2O and a molecular weight of 239.06 .
Synthesis Analysis
The synthesis of “4,8-Dichloro1benzofuro[3,2-d]pyrimidine” involves the use of di-tert-butyl (2,2-diphenyl-1-methyl-1-cyclopropyl)phosphine, bis (η3-allyl-μ-chloropalladium (II)), and sodium t-butanolate in 1,3,5-trimethyl-benzene at 140℃ for 7 hours in an inert atmosphere .Molecular Structure Analysis
The molecular structure of “4,8-Dichloro1benzofuro[3,2-d]pyrimidine” can be analyzed using various programs such as Amber, GROMACS, Avogadro, Pymol, Chimera, Blender, and VMD .Physical And Chemical Properties Analysis
The compound is stored in an inert atmosphere at 2-8°C . The boiling point is not specified in the retrieved sources .Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
4,8-Dichloro1benzofuro[3,2-d]pyrimidine has been explored as a core structure in the development of high triplet energy hosts for blue phosphorescent OLEDs. Its electron-transport properties make it suitable for enhancing the efficiency and stability of OLED devices .
Antileukemia Agents
Research has shown that derivatives of benzofuro[3,2-d]pyrimidine exhibit significant antileukemia activity. These compounds have been synthesized and evaluated for their potential as selective antileukemia agents, showing promising results in vitro .
Pharmaceutical Intermediates
4,8-Dichloro1benzofuro[3,2-d]pyrimidine serves as a valuable intermediate in the synthesis of various pharmaceutical compounds. Its unique structure allows for the creation of complex molecules with potential therapeutic applications .
Chemical Synthesis
This compound is utilized in organic synthesis for the development of new chemical entities. Its reactivity and stability make it a useful building block in the synthesis of heterocyclic compounds, which are important in medicinal chemistry .
Material Science
In material science, 4,8-Dichloro1benzofuro[3,2-d]pyrimidine is used to create advanced materials with specific electronic properties. These materials are essential in the development of electronic devices and sensors .
Biological Research
The compound is also employed in biological research to study its effects on various biological systems. Its derivatives are investigated for their potential biological activities, including antimicrobial and anticancer properties .
Environmental Chemistry
4,8-Dichloro1benzofuro[3,2-d]pyrimidine is studied for its environmental impact and degradation pathways. Understanding its behavior in the environment helps in assessing its safety and potential risks .
Catalysis
In catalysis, this compound is used as a ligand or catalyst in various chemical reactions. Its unique structure can enhance the efficiency and selectivity of catalytic processes, making it valuable in industrial applications .
Safety and Hazards
The compound is classified as a warning signal word. It has hazard statements H317 and H319 . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Future Directions
properties
IUPAC Name |
4,8-dichloro-[1]benzofuro[3,2-d]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4Cl2N2O/c11-5-1-2-7-6(3-5)8-9(15-7)10(12)14-4-13-8/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLULEERYFWMYDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C3=C(O2)C(=NC=N3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001284829 |
Source
|
| Record name | 4,8-Dichlorobenzofuro[3,2-d]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001284829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,8-Dichloro[1]benzofuro[3,2-d]pyrimidine | |
CAS RN |
294874-71-8 |
Source
|
| Record name | 4,8-Dichlorobenzofuro[3,2-d]pyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=294874-71-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,8-Dichlorobenzofuro[3,2-d]pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001284829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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